Cas no 1638763-66-2 (6-fluoro-1H-indazol-7-ol)

• Product Name: 6-fluoro-1H-indazol-7-ol
• CAS No: 1638763-66-2
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 5304980
• Update Time: 2026-03-10

6-fluoro-1H-indazol-7-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-7-ol, 6-fluoro-
• 6-fluoro-1H-indazol-7-ol

• Inchi： 1S/C7H5FN2O/c8-5-2-1-4-3-9-10-6(4)7(5)11/h1-3,11H,(H,9,10)
• InChI Key： WDVPQXOJTVNENV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(F)=C2O)C=N1

Additional information on 6-fluoro-1H-indazol-7-ol

Recent Advances in the Study of 6-Fluoro-1H-indazol-7-ol (CAS: 1638763-66-2) in Chemical Biology and Pharmaceutical Research

The compound 6-fluoro-1H-indazol-7-ol (CAS: 1638763-66-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by the presence of a fluorine atom at the 6-position and a hydroxyl group at the 7-position of the indazole ring, has garnered significant attention for its role in modulating various biological targets. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key areas of interest is the compound's ability to serve as a building block for the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-fluoro-1H-indazol-7-ol exhibited potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer progression. The study highlighted the compound's favorable pharmacokinetic properties, such as improved solubility and metabolic stability, which are critical for drug development. Additionally, the fluorine substitution was found to enhance binding affinity to target proteins, underscoring the importance of this modification in medicinal chemistry.

Further research has investigated the potential of 6-fluoro-1H-indazol-7-ol in the treatment of inflammatory diseases. A recent preprint article (2024) reported that the compound and its analogs could effectively suppress the production of pro-inflammatory cytokines by inhibiting key signaling pathways, such as the NF-κB and JAK-STAT cascades. These findings suggest that 6-fluoro-1H-indazol-7-ol could be a valuable lead compound for the development of anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 6-fluoro-1H-indazol-7-ol has also been explored as a tool compound in chemical biology. Its fluorescent properties, attributed to the indazole core, make it suitable for use in bioimaging and probe development. A 2023 study in ACS Chemical Biology utilized 6-fluoro-1H-indazol-7-ol-based probes to visualize the activity of specific enzymes in live cells, providing insights into their spatial and temporal regulation. This application underscores the versatility of the compound beyond traditional drug discovery.

Despite these advancements, challenges remain in optimizing the pharmacological profile of 6-fluoro-1H-indazol-7-ol derivatives. Issues such as off-target effects and variable bioavailability have been noted in preclinical studies. However, ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a 2024 patent application disclosed novel prodrugs of 6-fluoro-1H-indazol-7-ol designed to enhance oral absorption and reduce toxicity.

In conclusion, 6-fluoro-1H-indazol-7-ol (CAS: 1638763-66-2) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition to anti-inflammatory therapy and bioimaging, highlighting its broad utility. Future studies will likely focus on refining its derivatives to overcome current limitations and translate these findings into clinically viable therapeutics. The continued exploration of this compound underscores its potential to contribute significantly to the advancement of precision medicine and targeted therapies.